Cas no 2137537-67-6 (5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137537-67-6
• MF: C₇H₁₂FN₃O₂S
• MW: 221.25248336792
• CID: 5973834
• PubChem ID: 165465908
• Update Time: 2025-06-28

5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-782967
• 2137537-67-6

• Inchi： 1S/C7H12FN3O2S/c1-4-5(2)6-9-10-7(11(6)3)14(8,12)13/h5H,4H2,1-3H3
• InChI Key： GMDKZDQADXMCRV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)CC)N1C)(=O)(=O)F

Computed Properties

• Exact Mass: 221.06342597g/mol
• Monoisotopic Mass: 221.06342597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137537-67-6)

The compound 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137537-67-6) is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative features a sulfonyl fluoride substituent, which makes it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural properties of this compound contribute to its potential applications in drug discovery and development.

One of the most compelling aspects of 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride is its role as a building block in the construction of more complex pharmacophores. The presence of the sulfonyl fluoride group provides a reactive site for further functionalization, enabling chemists to tailor the molecule for specific biological targets. This flexibility has made it a valuable tool in the hands of synthetic chemists working on novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride fits well within this trend, as triazole derivatives have been shown to exhibit a wide range of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, making them attractive candidates for further investigation.

In particular, the sulfonyl fluoride moiety has been implicated in enhancing the bioavailability and metabolic stability of drug candidates. By incorporating this group into a molecule like 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride, researchers can potentially improve the pharmacokinetic profile of their leads. This is a critical consideration in drug development, as poor bioavailability can significantly limit the efficacy of a therapeutic agent.

The synthesis of 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The process typically begins with the preparation of a suitable triazole precursor, followed by functionalization with butyl and methyl groups. The introduction of the sulfonyl fluoride group is often achieved through fluorosulfonation reactions, which require precise control over reaction conditions to ensure high yields and purity.

One of the challenges associated with working with 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride is its reactivity. The sulfonyl fluoride group is highly electrophilic and can participate in various chemical reactions, including nucleophilic substitution and addition reactions. This reactivity must be carefully managed during synthesis to avoid unwanted side products. However, it also provides opportunities for further derivatization, allowing researchers to explore diverse chemical space.

Recent studies have demonstrated the utility of 5-(butan-2-yl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl fluoride in the development of novel inhibitors targeting specific enzymatic pathways. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer metabolism. By binding to these enzymes, derivatives of this compound could disrupt critical metabolic pathways in tumor cells, leading to their proliferation or apoptosis.

The structural features of 5-(butan-2-y l)-4-methyl - 4 H - 1 , 2 , 4 - triazole - 3 - sulfony l fluoro re d also make it an attractive scaffold for designing molecules with improved solubility and membrane permeability. These properties are essential for ensuring that drugs can reach their target sites effectively within the body. By optimizing these physicochemical characteristics, researchers can enhance the overall therapeutic potential of their candidates.

In conclusion,5-(butan - 2 - y l ) - 4 - me thy l - 4 H - 1 , 2 , 4 - tri azo le - 3 - su lon y l fluoro re d (CAS No.2137537 -67 -6) is a promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.